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Compound of Interest

Compound Name: Cesium benzoate

Cat. No.: B092456 Get Quote

An In-depth Technical Guide to Cesium
Benzoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of

cesium benzoate (C₇H₅CsO₂), tailored for its application in a laboratory setting. The

information compiled herein covers its structural and molecular data, physicochemical

characteristics, and reactivity, supported by experimental protocols and safety information.

Core Chemical Identity and Structure
Cesium benzoate is the cesium salt of benzoic acid, with the CAS Registry Number 17265-04-

2.[1] Structurally, it is an ionic compound composed of a cesium cation (Cs⁺) and a benzoate

anion (C₆H₅COO⁻).[1] The ionic bond between the heavy alkali metal and the carboxylate

group, along with the resonance-stabilized aromatic ring, dictates its primary chemical and

physical behaviors.[1]
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Identifier Value Source

Molecular Formula C₇H₅CsO₂ PubChem[2]

Molecular Weight 254.02 g/mol PubChem[1][2]

IUPAC Name cesium;benzoate EvitaChem[1]

CAS Number 17265-04-2 PubChem[2]

PubChem CID 23685552 PubChem[2]

SMILES
C1=CC=C(C=C1)C(=O)[O-].

[Cs+]
PubChem[2]

InChI Key
BLUMOBPWAAOPOY-

UHFFFAOYSA-M
PubChem[2]

Physicochemical Properties
Cesium benzoate is a solid at room temperature and is characterized as being moderately

hygroscopic, meaning it can absorb moisture from the air.[1] Due to its ionic nature, it is

generally soluble in polar solvents.[1] Like many simple metal carboxylates, its boiling point is

not well-defined because it tends to decompose at elevated temperatures before boiling is

observed.[1][3]
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Property Value/Description Notes

Appearance White solid (typical) Varies with purity.

Odor Odorless

Solubility
Soluble in polar solvents like

water.

The ionic bond between Cs⁺

and the benzoate anion

facilitates dissolution in polar

media.[1]

Boiling Point Decomposes before boiling.
Thermal decomposition is a

key characteristic.[1]

Hygroscopicity Moderately hygroscopic.
Should be stored in a dry, inert

atmosphere.[1][4]

Chemical Properties and Reactivity
The chemical behavior of cesium benzoate is governed by its ionic character and the reactivity

of the benzoate anion.[1]

Basicity: In aqueous solution, the benzoate ion, being the conjugate base of a weak acid

(benzoic acid), will hydrolyze to produce a slightly alkaline solution.

Nucleophilicity: It can act as a source of the benzoate nucleophile in substitution reactions,

for instance, with alkyl halides to form esters.[1]

Catalysis: The cesium ion can act as a Lewis acid, and the compound has been noted for its

use as a catalyst in certain polymerization reactions by stabilizing charged intermediates.[1]

Thermal Stability: Cesium benzoate decomposes at high temperatures.[3] While specific

decomposition products are not detailed in the provided results, the thermal decomposition

of metal benzoates can yield ketones, CO₂, and metal oxides.[5][6] It is noted that

decomposition can occur at temperatures above 80°C.[3]
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Visualizing the processes involved in using and characterizing cesium benzoate can clarify

laboratory procedures.
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Reactants

Cesium Hydroxide (CsOH)
or Cesium Carbonate (Cs₂CO₃)

Neutralization Reaction
(Aqueous Solution, 60-100°C)

Benzoic Acid (C₇H₆O₂)

Solvent Evaporation
(Reduced Pressure)

Cesium Benzoate (C₇H₅CsO₂)

Receive/Synthesize
Cesium Benzoate Sample

FTIR Spectroscopy
(Confirm Functional Groups)

Melting Point Analysis
(Assess Purity)

Solubility Test
(Confirm Polarity)

NMR / HPLC
(Structural Confirmation & Purity)

Verified Sample for Lab Use
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b092456?utm_src=pdf-body-img
https://www.benchchem.com/product/b092456?utm_src=pdf-custom-synthesis
https://www.evitachem.com/product/evt-1190794
https://pubchem.ncbi.nlm.nih.gov/compound/Cesium-benzoate
https://groups.google.com/g/sci.chem.organic.synthesis/c/CpF99XIncmw
https://www.bldpharm.com/products/17265-04-2.html
https://www.researchgate.net/publication/317949084_Thermal_behavior_and_decomposition_of_ceriumIII_butanoate_pentanoate_and_hexanoate_salts_upon_heating_in_argon
https://par.nsf.gov/servlets/purl/10328868
https://www.benchchem.com/product/b092456#physical-and-chemical-properties-of-cesium-benzoate-for-lab-use
https://www.benchchem.com/product/b092456#physical-and-chemical-properties-of-cesium-benzoate-for-lab-use
https://www.benchchem.com/product/b092456#physical-and-chemical-properties-of-cesium-benzoate-for-lab-use
https://www.benchchem.com/product/b092456#physical-and-chemical-properties-of-cesium-benzoate-for-lab-use
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b092456?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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